1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine

• IUPAC Name: 2-(4-fluorophenyl)-5-(4-methylphenyl)pyrazol-3-amine
• InChI: InChI=1S/C16H14FN3/c1-11-2-4-12(5-3-11)15-10-16(18)20(19-15)14-8-6-13(17)7-9-14/h2-10H,18H2,1H3
• InChI Key: XUYXSEVDAHKAQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=C2)N)C3=CC=C(C=C3)F
• Molecular Formula: C16H14FN3
• DSSTOX Substance ID: DTXSID401200338
• Molecular Weight: 267.30 g/mol
• Solubility: 3.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 618098-12-7

Description

1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine is a chemical compound that belongs to the class of pyrazole derivatives. It has gained significant attention from researchers due to its potential applications in the field of medicinal chemistry. This compound exhibits a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor properties.

Scientific Research Applications

Molecular Structure and Conformation

• The title compound, 5-(4-Fluorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide, showcases the pyrazole ring adopting an envelope conformation with significant dihedral angles between the tolyl and fluorobenzene rings. This structural feature has implications for its potential interactions and reactivity in various scientific applications (Abdel-Wahab et al., 2013).

Synthesis and Characterization

• Research has focused on the synthesis and characterization of compounds similar to 1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine. For instance, McLaughlin et al. (2016) identified and synthesized N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide, highlighting the importance of the pyrazole core in this class of compounds (McLaughlin et al., 2016).

Structural Analysis and Synthesis of Isostructural Compounds

• Kariuki et al. (2021) synthesized and analyzed isostructural compounds featuring a 4,5-dihydro-1H-pyrazol-1-yl group, similar to the one in the compound of interest. Their study provided insights into the planarity and perpendicular orientation of the fluorophenyl groups in such molecules, which is vital for understanding their chemical behavior and potential applications (Kariuki et al., 2021).

Potential for Nonlinear Optical Properties

• Tamer et al. (2016) explored a similar compound, 4-(4-bromophenyl)-1-tert-butyl-3-methyl-1H-pyrazol-5-amine, and found that it exhibits significant nonlinear optical properties. This suggests that compounds with a similar structure, including 1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine, could also possess such properties, making them of interest in fields like photonics and optoelectronics (Tamer et al., 2016).

Fluorescence Sensing Abilities

• Gao et al. (2018) developed a novel diarylethene containing a 3-(4-methylphenyl)-1H-pyrazol-5-amine structure. This compound demonstrated excellent fluorescence sensing ability for specific metal ions, suggesting that similar compounds could be used in chemical sensing and environmental monitoring (Gao et al., 2018).

Antibacterial Activity

• Uwabagira et al. (2018) synthesized N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine and evaluated its antibacterial activity. This points to the potential of structurally similar compounds, like 1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine, in developing new antibacterial agents (Uwabagira et al., 2018).